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Compound of Interest

Compound Name: Alterbrassicene B

Cat. No.: B14752808

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alterbrassicene B, a novel
fusicoccane-derived diterpenoid. The information presented herein is intended to support
research and development efforts in oncology and related fields.

Physicochemical and Biological Properties

Alterbrassicene B, isolated from the necrotrophic fungus Alternaria brassicicola, is a
structurally complex tetracyclic diterpenoid.[1] Its chemical and biological characteristics are
summarized in the table below. While specific experimental data for some physical properties
are not readily available in the current literature, general properties of related tetracyclic
diterpenoids are provided for context.
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Property Value Source

Chemical Formula C21H300s5 [2]

Molecular Weight 362.46 g/mol [2]

CAS Number 2575789-01-2 2]

Chemical Structure Novel tetracyclic oxa-bridged 1]
scaffold

Physical State Solid (predicted)

Melting Point Not available

Boiling Point Not available

Expected to be soluble in

common organic solvents like

Solubility

methanol, ethanol, DMSO, and

ethyl acetate.
Biological Activity Anticancer agent [2]
ICs0 (OVCAR) 19.25 uM [2]
ICs0 (MDA-MB-231) 31.22 uM [2]

Experimental Protocols
Enantioselective Total Synthesis of (-)-Alterbrassicene B

The first enantioselective total synthesis of (-)-Alterbrassicene B has been accomplished,
providing a crucial route for obtaining the pure compound for further studies.[1][2] The
synthesis is a multi-step process that involves the convergent union of two enantioenriched
cyclopentene fragments.

Key Steps:

» Fragment Synthesis: Preparation of two distinct, enantioenriched cyclopentene building
blocks.
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e Convergent Union: Coupling of the two cyclopentene fragments to form a core intermediate.

o Stereoselective Transformations: A series of substrate-controlled hydration, oxidation, and
reduction reactions to establish the correct stereochemistry.

o Formation of (+)-3-Ketobrassicicene W: The intermediate from the previous steps is
converted to (+)-3-Ketobrassicicene W.

» Final Conversion to (-)-Alterbrassicene B: A Lewis acid-induced transannular oxa-Michael
addition transforms (+)-3-Ketobrassicicene W into the final product, (-)-Alterbrassicene B.

[1]
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Enantioselective Total Synthesis of (-)-Alterbrassicene B.

Isolation from Alternaria brassicicola

While a detailed, step-by-step protocol for the isolation of Alterbrassicene B is not explicitly
available, a general procedure for the isolation of secondary metabolites from Alternaria
brassicicola can be outlined as follows.

Generalized Protocol:

o Fungal Culture: Cultivation of Alternaria brassicicola in a suitable liquid or solid medium to
promote the production of secondary metabolites.
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Extraction: The fungal biomass and/or culture broth is extracted with an organic solvent (e.g.,
ethyl acetate, methanol) to obtain a crude extract.

Fractionation: The crude extract is subjected to liquid-liquid partitioning or column
chromatography (e.g., silica gel, Sephadex) to separate compounds based on polarity.

Purification: Fractions containing the target compound are further purified using techniques
such as preparative High-Performance Liquid Chromatography (HPLC) to yield pure
Alterbrassicene B.

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. The Enantioselective Total Synthesis of (+)-3-Ketobrassicicene W and (-)-
Alterbrassicicene B - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Alterbrassicene B: A Technical Whitepaper on its
Physicochemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14752808#physical-and-chemical-
properties-of-alterbrassicene-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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